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Mesopram Profile and Preclinical Data

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Mesopram

CAS No.: 189940-24-7

Cat. No.: S525067

The table below summarizes the available information on Mesopram, based on scientific literature and a

commercial bio-tech catalog [1] [2].

Attribute Description

Chemical Name (R)-5-(4-Methoxy-3-propoxyphenyl)-5-methyl-2-oxazolidinone [1]
Target Phosphodiesterase-4 (PDE4) [1] [2]

Primary Action Selective PDE4 inhibitor; elevates intracellular cAMP [1] [2]

Key In Vitro Effects  Inhibits IFN-y and TNF-a production; suppresses Th1l cell proliferation [1] [2]

Key In Vivo Effective in rodent models of experimental autoimmune encephalomyelitis (EAE)
Efficacy [2]

Detailed Experimental Protocols
The primary source of experimental data comes from a 2000 study investigating Mesopram in models of
multiple sclerosis [2].

¢ In Vitro T Cell Cytokine Assay: Human CD4+ T cells were purified from healthy donors and
activated using anti-CD3 and anti-CD28 antibodies over 24 hours. Mesopram was added to the
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culture at varying concentrations. The production of cytokines IFN-y and IL-5 was measured to
assess the drug's effect on different T-helper cell responses [2].

¢ In Vivo Efficacy in EAE: Mesopram was tested in several rodent models of Experimental
Autoimmune Encephalomyelitis (EAE), an animal model for multiple sclerosis. The drug was
administered via subcutaneous injection using both preventive (starting on the day of immunization)
and therapeutic (starting after the onset of disease symptoms) regimens. Clinical scores were
assessed daily, and at the end of the experiment, central nervous system tissue was examined for
inflammation and demyelination [2].

PDE4 Signhaling Pathway and Mesopram's Action

The following diagram illustrates the cellular signaling pathway that Mesopram influences, which explains

its anti-inflammatory effects [3] [4] [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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